Isobutyraldehyde

Specification

• Description: Isobutyl aldehyde appears as a clear colorless liquid with a pungent odor. Flash point of -40 °F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Used to make other chemicals.; Isobutyraldehyde is a member of the class of propanals that is propanal substituted by a methyl group at position 2. It has a role as a Saccharomyces cerevisiae metabolite. It is a member of propanals and a 2-methyl-branched fatty aldehyde.; Isobutyraldehyde is a natural product found in Angelica gigas, Tuber melanosporum, and other organisms with data available.; isobutyraldehyde is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 78-84-2
• Molecular Formula: C4H8O; C4H8O; (CH3)2CHCHO
• Molecular Weight: 72.11 g/mol
• IUPAC Name: 2-methylpropanal
• Standard InChI: InChI=1S/C4H8O/c1-4(2)3-5/h3-4H,1-2H3
• Standard InChI Key: AMIMRNSIRUDHCM-UHFFFAOYSA-N
• SMILES: CC(C)C=O
• Canonical SMILES: CC(C)C=O
• Boiling Point: 147 °F at 760 mmHg (NTP, 1992); 64 °C @ 760 mm Hg; Wt/gal: 6.55 lb; forms azeotrope with water containing 94% isobutyraldehyde; azeotrope BP: 59 °C @ 760 mm Hg; oxidizes slowly on exposure to air, forming isobutyric acid.; 63.00 °C. @ 760.00 mm Hg; 63-64 °C
• Colorform: Transparent, colorless liquid
• Flash Point: -40 °F (NTP, 1992); -25 °C; LESS THAN 20 °F (OPEN CUP); -10.6 °C (Open cup); -40 °F (closed cup); -24 °C c.c.
• Melting Point: -85 °F (NTP, 1992); -65.9 °C; -65 °C